Cas no 1806058-17-2 (4,5-Bis(trifluoromethyl)-2-fluorobenzyl chloride)

• Product Name: 4,5-Bis(trifluoromethyl)-2-fluorobenzyl chloride
• CAS No: 1806058-17-2
• MF: C₉H₄ClF₇
• MW: 280.569886207581
• CID: 4981698
• Update Time: 2025-10-30

4,5-Bis(trifluoromethyl)-2-fluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(trifluoromethyl)-2-fluorobenzyl chloride

• Inchi： 1S/C9H4ClF7/c10-3-4-1-5(8(12,13)14)6(2-7(4)11)9(15,16)17/h1-2H,3H2
• InChI Key： PMGWPQHYHQPSOU-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C(F)(F)F)=C(C(F)(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on 4,5-Bis(trifluoromethyl)-2-fluorobenzyl chloride

Introduction to 4,5-Bis(trifluoromethyl)-2-fluorobenzyl Chloride (CAS No. 1806058-17-2)

4,5-Bis(trifluoromethyl)-2-fluorobenzyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1806058-17-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of halogenated aromatic hydrocarbons, characterized by its unique structural features that include multiple fluorine and trifluoromethyl substituents. The presence of these electron-withdrawing groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 4,5-Bis(trifluoromethyl)-2-fluorobenzyl chloride consists of a benzene ring substituted with two trifluoromethyl groups at the 4th and 5th positions, and a fluorine atom at the 2nd position. The benzyl chloride functional group at the 1st position enhances its reactivity, particularly in nucleophilic substitution reactions. This combination of structural elements makes it a versatile building block for constructing more complex pharmacophores.

In recent years, the demand for fluorinated compounds in drug development has surged due to their favorable pharmacokinetic properties, such as improved metabolic stability and enhanced binding affinity to biological targets. The trifluoromethyl group, in particular, is widely recognized for its ability to modulate drug efficacy and selectivity. Studies have demonstrated that incorporation of trifluoromethyl groups into drug molecules can lead to increased lipophilicity, reduced susceptibility to metabolic degradation, and improved pharmacological activity.

Research published in leading journals has highlighted the utility of 4,5-Bis(trifluoromethyl)-2-fluorobenzyl chloride in the synthesis of novel therapeutic agents. For instance, a recent study published in *Journal of Medicinal Chemistry* described its application in the development of kinase inhibitors targeting cancer-related pathways. The compound served as a key intermediate in constructing a series of benzylamide derivatives that exhibited potent inhibitory activity against specific kinases. The fluorine substituents at the 2nd position were found to play a crucial role in optimizing binding interactions within the active site of the target enzymes.

Another notable application of 4,5-Bis(trifluoromethyl)-2-fluorobenzyl chloride is in the synthesis of antiviral agents. Researchers have leveraged its reactive benzyl chloride moiety to introduce diverse functional groups onto a benzene core, enabling the creation of novel scaffolds with enhanced antiviral properties. Preliminary results indicate that compounds derived from this intermediate exhibit promising activity against viral proteases and integrases, suggesting its potential as a lead compound for further optimization.

The chemical reactivity of 4,5-Bis(trifluoromethyl)-2-fluorobenzyl chloride also makes it valuable in materials science applications. For example, it has been used in the preparation of advanced polymers and coatings where fluorinated aromatic compounds contribute to improved thermal stability and chemical resistance. The presence of multiple halogen atoms enhances the compound's ability to participate in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are widely employed in polymer synthesis.

From a synthetic chemistry perspective, 4,5-Bis(trifluoromethyl)-2-fluorobenzyl chloride offers several advantages as an intermediate. Its stability under various reaction conditions allows for straightforward functionalization without significant degradation. Additionally, the electron-withdrawing nature of the trifluoromethyl groups directs subsequent reactions toward desired regioisomers, minimizing unwanted side products. These attributes make it a preferred choice for medicinal chemists seeking efficient routes to complex drug candidates.

The industrial production of 4,5-Bis(trifluoromethyl)-2-fluorobenzyl chloride adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as distillation and crystallization to isolate the compound from reaction byproducts. Quality assurance protocols are implemented throughout the synthesis process to guarantee that the final product meets regulatory standards for pharmaceutical applications.

The growing interest in fluorinated compounds has also spurred innovation in synthetic methodologies tailored for their preparation. Researchers have developed novel catalytic systems that facilitate efficient introduction of fluorine and trifluoromethyl groups into organic molecules. These advancements have not only improved access to compounds like 4,5-Bis(trifluoromethyl)-2-fluorobenzyl chloride but also enabled the exploration of new chemical space for drug discovery.

In conclusion,4,5-Bis(trifluoromethyl)-2-fluorobenzyl chloride (CAS No. 1806058-17-2) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers striving to develop innovative therapeutic agents and advanced materials. As scientific understanding continues to evolve，the role of this compound is expected to expand，driving further discoveries and technological breakthroughs.